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Compound of Interest

Compound Name: 8,11,14-Eicosatrienoic acid

Cat. No.: B1599362 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of 8,11,14-Eicosatrienoic acid are critical for ensuring a secure laboratory

environment. This document provides essential, immediate safety and logistical information,

including detailed operational and disposal plans.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the primary defense against

chemical exposure. The following table summarizes the required PPE for handling 8,11,14-
Eicosatrienoic acid.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles and Face

Shield

Use splash-proof chemical

goggles that meet recognized

standards (e.g., ANSI Z87.1,

EN 166). A face shield should

be worn over safety glasses,

particularly when there is a risk

of splashing.

Hands Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended for handling

fatty acids.[1] Always inspect

gloves for any signs of

degradation or punctures

before use. For extended use

or when handling concentrated

solutions, consider double-

gloving.[1]

Body Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned to protect against

splashes and spills.[2]

Respiratory Respirator

In situations where aerosols

may be generated, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors should be

used.[1] Engineering controls,

such as working in a fume

hood, should be the primary

means of exposure control.[1]

Feet Closed-Toed Shoes

Wear chemical-resistant,

closed-toed shoes to protect

against spills.
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Operational Plan: Step-by-Step Handling Procedure
Adherence to a standardized operational procedure minimizes the risk of exposure and

contamination.

Preparation:

Ensure that all necessary PPE is readily available and in good condition.

Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Have an emergency eyewash station and safety shower accessible.

Keep spill containment materials, such as absorbent pads, readily available.

Handling:

Avoid direct contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the designated work area.[2][3]

Use appropriate tools and equipment to minimize the generation of aerosols.

Keep containers of 8,11,14-Eicosatrienoic acid tightly sealed when not in use.

Post-Handling:

Thoroughly wash hands with soap and water after handling the compound.[2][3]

Clean and decontaminate the work surface and any equipment used.

Remove and properly store or dispose of PPE. Contaminated clothing should be washed

before reuse.[2]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 8,11,14-Eicosatrienoic acid and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Segregation:

Collect waste 8,11,14-Eicosatrienoic acid and any contaminated materials (e.g., pipette

tips, gloves, absorbent paper) in a designated, properly labeled, and sealed waste

container.

Spill Management:

In the event of a spill, evacuate the immediate area and alert colleagues.

Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.

Carefully collect the absorbed material into a labeled waste container.

Clean the spill area thoroughly with an appropriate solvent.

Prevent spilled material from entering drains or waterways.

Final Disposal:

All chemical waste must be disposed of in accordance with local, state, and federal

regulations.

Contact your institution's Environmental Health and Safety (EHS) office for specific

guidance on chemical waste disposal procedures.

Do not dispose of 8,11,14-Eicosatrienoic acid down the drain or in the regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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